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Compound of Interest

Compound Name: Dhfr-IN-15

Cat. No.: B12380812

Introduction

Dhfr-IN-15 is a potent inhibitor of dihydrofolate reductase (DHFR), an essential enzyme in the
folate metabolic pathway.[1] DHFR catalyzes the reduction of dihydrofolate (DHF) to
tetrahydrofolate (THF), a crucial cofactor for the synthesis of purines, thymidylate, and certain
amino acids like methionine and glycine.[2][3] By blocking this enzymatic activity, DHFR
inhibitors deplete the cellular pool of THF, which in turn disrupts DNA synthesis and repair,
ultimately leading to the cessation of cell growth and proliferation.[4] This mechanism makes
DHFR a significant target for the development of therapeutic agents against cancer and various
infectious diseases.[4][5]

These application notes provide a detailed protocol for the preparation, storage, and handling
of a stock solution of Dhfr-IN-15 in dimethyl sulfoxide (DMSO). Adherence to this protocol is
crucial for ensuring the integrity, stability, and reliable performance of the compound in
downstream experimental assays.

Compound Data and Properties

Quantitative data for Dhfr-IN-15 is summarized in the table below. This information is critical for
accurate preparation of stock solutions.
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Property Value Reference

Compound Name Dhfr-IN-15 [1]
Dihydrofolate Reductase

Target [1]
(DHFR)

Solvent Dimethyl Sulfoxide (DMSO) [1]

Storage (Powder) -20°C for up to 3 years [1]

Storage (in Solvent) -80°C for up to 1 year [1]

DHFR Signaling Pathway and Inhibition

The following diagram illustrates the role of DHFR in the folate pathway and the mechanism of
inhibition by Dhfr-IN-15.
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Caption: Inhibition of the DHFR enzyme by Dhfr-IN-15 blocks THF synthesis.

Experimental Protocol: Preparation of a 40 mg/mL
Stock Solution

This protocol details the steps to prepare a high-concentration stock solution of Dhfr-IN-15.

Materials and Equipment

e Dhfr-IN-15 (solid powder)

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
¢ Analytical balance

e Microcentrifuge tubes or cryogenic vials

» Pipettes and sterile pipette tips

e \ortex mixer

e Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol Workflow

The diagram below outlines the workflow for preparing the Dhfr-IN-15 stock solution.
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1. Weigh Dhfr-IN-15
(e.g., 2 mg)

'

2. Add appropriate volume
of DMSO (e.g., 50 pL)

i

3. Dissolve the compound
(Vortex/Sonicate)

'

4. Aliquot into
cryogenic vials

y

5. Label aliquots clearly

A\
6. Store at -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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